Cas no 193738-18-0 (1-(2,6-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(2,6-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 193738-18-0
• MF: C₁₀H₁₁F₃O₃
• MW: 236.187753915787
• CID: 6216746
• PubChem ID: 10704937
• Update Time: 2025-05-21

1-(2,6-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1932084
• 193738-18-0
• 1-(2,6-dimethoxyphenyl)-2,2,2-trifluoroethanol
• TXOSUDGWXCXCKZ-UHFFFAOYSA-N
• SCHEMBL16096115

• Inchi： 1S/C10H11F3O3/c1-15-6-4-3-5-7(16-2)8(6)9(14)10(11,12)13/h3-5,9,14H,1-2H3
• InChI Key： TXOSUDGWXCXCKZ-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=CC=CC=1OC)OC)O)(F)F

Computed Properties

• Exact Mass: 236.06602869g/mol
• Monoisotopic Mass: 236.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(2,6-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol

Research Briefing on 1-(2,6-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol (CAS: 193738-18-0) in Chemical and Biomedical Applications

1-(2,6-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol (CAS: 193738-18-0) is a fluorinated aromatic alcohol that has recently garnered attention in the chemical and biomedical research communities due to its unique structural properties and potential applications. This compound, characterized by its trifluoroethyl group and dimethoxyphenyl moiety, exhibits promising pharmacological and synthetic utility. Recent studies have explored its role as an intermediate in drug synthesis, its biological activity, and its potential as a scaffold for novel therapeutic agents.

In the context of drug discovery, 1-(2,6-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol has been investigated for its ability to serve as a building block for more complex molecules. The trifluoroethyl group is known to enhance metabolic stability and bioavailability, making it a valuable feature in medicinal chemistry. Researchers have utilized this compound in the synthesis of analogs targeting various enzymes and receptors, with preliminary results indicating moderate inhibitory activity against certain kinases and proteases. These findings suggest its potential as a lead compound for further optimization.

Recent synthetic methodologies have focused on improving the efficiency of producing 1-(2,6-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol. A study published in 2023 demonstrated a novel catalytic approach using palladium-based catalysts to achieve higher yields and enantioselectivity. This advancement is significant for scaling up production and ensuring consistent quality for pharmaceutical applications. Additionally, green chemistry principles have been applied to minimize hazardous byproducts, aligning with the industry's shift toward sustainable practices.

Biological evaluations of 1-(2,6-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol have revealed interesting properties. In vitro assays conducted on cancer cell lines showed that derivatives of this compound exhibit selective cytotoxicity, particularly against breast and lung cancer cells. Mechanistic studies suggest that these effects may be mediated through the induction of apoptosis and interference with cellular signaling pathways. While these results are preliminary, they highlight the compound's potential as a starting point for anticancer drug development.

In summary, 1-(2,6-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol (CAS: 193738-18-0) represents a versatile and promising compound in chemical and biomedical research. Its applications span from synthetic chemistry to drug discovery, with ongoing studies exploring its full potential. Future research directions may include further structural modifications to enhance biological activity, detailed pharmacokinetic studies, and investigations into its mechanism of action. As the field progresses, this compound is likely to play a significant role in the development of new therapeutic agents and synthetic methodologies.